N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide

• IUPAC Name: N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C15H16N2O2/c1-16-11-13(8-9-14(16)18)15(19)17(2)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3
• InChI Key: XGOINWFUXWGENN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)C(=O)N(C)CC2=CC=CC=C2
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide, also known as BDP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide's mechanism of action is not fully understood, but it is believed to involve the inhibition of protein aggregation and the modulation of synaptic plasticity. N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide has been shown to bind to amyloid-beta and alpha-synuclein proteins, preventing their aggregation and reducing their toxicity. N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide has also been shown to enhance long-term potentiation, a cellular process that underlies learning and memory.
Biochemical and Physiological Effects
N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide has been shown to have a low toxicity profile in vitro and in vivo. In animal studies, N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide has been shown to improve cognitive function and reduce amyloid-beta and alpha-synuclein pathology in the brain. N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide's advantages for lab experiments include its synthetic accessibility, low toxicity profile, and potential applications in various fields. However, N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide's limitations include its limited solubility in aqueous solutions and its relatively low potency compared to other amyloid-beta and alpha-synuclein inhibitors.

Future Directions

For N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide research include the development of more potent derivatives, the investigation of its effects on other protein aggregates and neurodegenerative diseases, and the exploration of its applications in materials science. N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide's potential as a drug candidate for the treatment of neurodegenerative diseases warrants further investigation, and its unique chemical structure may inspire the development of novel therapeutics.

Synthesis Methods

N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide can be synthesized through a multi-step process involving the condensation of 3-pyridinecarboxylic acid with benzylamine, followed by N-methylation and acylation. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide has been investigated for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide has been explored as a potential drug candidate for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins. In neuroscience, N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide has been studied for its effects on synaptic plasticity and memory formation. In materials science, N-benzyl-N,1-dimethyl-6-oxopyridine-3-carboxamide has been used as a building block for the synthesis of functionalized polymers and metal-organic frameworks.